![molecular formula C24H24N2O5S2 B2936667 N-(2-ethoxyphenyl)-N-((2-(4-methoxyphenyl)-5-methyloxazol-4-yl)methyl)thiophene-2-sulfonamide CAS No. 1251582-58-7](/img/structure/B2936667.png)
N-(2-ethoxyphenyl)-N-((2-(4-methoxyphenyl)-5-methyloxazol-4-yl)methyl)thiophene-2-sulfonamide
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Description
N-(2-ethoxyphenyl)-N-((2-(4-methoxyphenyl)-5-methyloxazol-4-yl)methyl)thiophene-2-sulfonamide is a useful research compound. Its molecular formula is C24H24N2O5S2 and its molecular weight is 484.59. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Characterization
Researchers have synthesized various sulfonamide derivatives, including those with thiophene moieties, to explore their potential applications. The synthesis processes often involve reactions that yield novel compounds with unique structural characteristics, confirmed through methods like IR, NMR, and mass spectrometry. For instance, compounds with potential as carbonic anhydrase inhibitors have been prepared, showcasing the versatility of sulfonamides in medicinal chemistry (Hayun et al., 2012; Z. Chohan & H. Shad, 2011).
Biological Evaluation
Extensive studies have been conducted on the biological activities of sulfonamide derivatives, demonstrating their potential in therapeutic applications. These activities include antimicrobial, antifungal, and cytotoxic effects against various cell lines. For example, novel thiophene derivatives have shown significant anticancer activities, indicating their potential as anticancer agents (M. Ghorab et al., 2014). Additionally, the antimicrobial activities of these compounds have been evaluated, showing effectiveness against a range of bacterial and fungal strains (M. E. Azab et al., 2013).
Interaction with Biological Targets
Sulfonamide derivatives have been studied for their ability to interact with specific biological targets, such as carbonic anhydrase enzymes and various receptors. This interaction underpins their potential therapeutic applications, such as in the treatment of glaucoma, where compounds effectively inhibit ocular carbonic anhydrase (J. D. Prugh et al., 1991). Moreover, research into receptor antagonism offers insights into the allosteric modulation of receptors by aryl sulfonamide antagonists, further emphasizing the compound's utility in drug discovery (P. Procopiou et al., 2013).
Properties
IUPAC Name |
N-(2-ethoxyphenyl)-N-[[2-(4-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl]thiophene-2-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H24N2O5S2/c1-4-30-22-9-6-5-8-21(22)26(33(27,28)23-10-7-15-32-23)16-20-17(2)31-24(25-20)18-11-13-19(29-3)14-12-18/h5-15H,4,16H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IPANVESDXMNXPX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1N(CC2=C(OC(=N2)C3=CC=C(C=C3)OC)C)S(=O)(=O)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24N2O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
484.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.